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hydrochloride
CAS No.: 28783-42-8
Cat. No.: B13271392

Get Quote
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4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride is a heterocyclic compound of
immense significance in medicinal chemistry and pharmaceutical development. While not an
active pharmaceutical ingredient (API) itself, it serves as the critical starting scaffold for the
synthesis of the thienopyridine class of antiplatelet agents, most notably Clopidogrel and
Prasugrel.[1] These drugs are mainstays in the prevention of thrombosis, stroke, and
myocardial infarction, acting as potent and specific antagonists of the P2Y12 adenosine
diphosphate (ADP) receptor on platelets.

This guide provides a comprehensive technical overview of this key intermediate, intended for
researchers, chemists, and drug development professionals. We will delve into its fundamental
physicochemical properties, established synthesis protocols, analytical characterization, and
critical handling procedures, providing the field-proven insights necessary for its effective use in
a research and development setting.

Section 1: Core Physicochemical & Structural
Characteristics
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A thorough understanding of a molecule's physical and chemical properties is the foundation of

its successful application. Thieno[3,2-c]pyridine hydrochloride is typically supplied as a

white to off-white or light yellow crystalline powder.[2][3][4] Its hydrochloride salt form enhances

stability and solubility in aqueous media, which is advantageous for certain reaction conditions.

Key identifying and physical data are summarized below for rapid reference.

Property

Value

Source(s)

CAS Number

28783-41-7

[5]16]

Alternate CAS

54903-50-3 (Free Base)

[5]16]

Molecular Formula C7H9NS - HCI [5][6]

Molecular Weight 175.68 g/mol [5161[7]
White to Light yellow/orange

Appearance [2][3]
powder/crystal

Melting Point 220-230 °C [2][3]

N ) 242.9 °C at 760 mmHg (for

Boiling Point (2]
free base)

Solubility Soluble in water

SMILES C1CNCc2=C1sc=C2.Cl [7]
InChl=1S/C7HINS.CIH/c1-3-8-

InChl 5-6-2-4-9- [5][6]
7(1)6;/h2,4,8H,1,3,5H2;1H

Purity (Typical) >98.0% (HPLC) [3][8]

Section 2: Synthesis Pathway & Mechanistic

Rationale

The construction of the 4,5,6,7-tetrahydrothieno[3,2-c]pyridine ring system is most commonly

achieved via a variation of the Pictet-Spengler reaction. This efficient pathway utilizes readily
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available starting materials, making it amenable to industrial-scale production.[9] The core logic
involves the cyclization of an amine onto an electrophilic carbon, driven by an acid catalyst.

A representative synthesis workflow is outlined below. The choice of solvent, temperature, and
acid is critical for driving the reaction to completion while minimizing side-product formation.

Step 1: Imine Formation

[Z-Thiophene Ethylamine) [Paraformaldehyde)

Dichloromethane
Reflux (40-45°C)

Step 2: Cyclization & Salt Formation

. . Hydrochloric Acid
THENTEEET Imlne] Qin N,N—dimethylformamideD

= \*

Heat (f0°C)
Crystallization

r Thieno[3,2-c]pyridine HCI

Click to download full resolution via product page

Caption: Synthesis workflow for Thieno[3,2-c]pyridine HCI.

Detailed Experimental Protocol (lllustrative)

The following protocol is a synthesized representation based on established methodologies.[1]

[9]

Objective: To synthesize 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride from 2-
thiophene ethylamine.
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Materials:

e 2-Thiophene ethylamine

o Paraformaldehyde

e Dichloromethane (DCM)

e N,N-Dimethylformamide (DMF)

e Hydrochloric acid (HCI)

e Reaction vessel with reflux condenser and mechanical stirrer
Procedure:

e Imine Formation:

o In a suitable reaction vessel, dissolve 2-thiophene ethylamine (1.0 equivalent) in
dichloromethane (approx. 6 volumes).[1]

o Initiate stirring and add paraformaldehyde (1.1 equivalents) to the solution.[1]

o Heat the mixture to reflux (approximately 40-45°C) and maintain for 4-6 hours. The
azeotropic removal of water drives the formation of the intermediate imine.[1]

o Scientist's Note: The use of paraformaldehyde as a source of formaldehyde is a practical
choice for controlling stoichiometry and avoiding the handling of aqueous formalin, which
could interfere with the reaction.

¢ Cyclization and Salt Formation:
o After the initial reaction is complete, cool the system to room temperature.

o Slowly add a solution of hydrochloric acid in N,N-dimethylformamide (e.g., 7% HCI in
DMF) to the reaction mixture.[1]
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o Causality: The acidic conditions protonate the imine, activating it for the intramolecular
electrophilic substitution onto the electron-rich thiophene ring—the key cyclization step.

o Heat the mixture to approximately 70°C and stir for 4-6 hours to ensure complete
cyclization.[1]

o Crystallization and Isolation:

[¢]

Cool the reaction solution to a lower temperature (e.g., 15°C) and hold for 8-10 hours to
facilitate product crystallization.[1]

o Collect the solid product by filtration.

o Wash the filter cake with cold dichloromethane to remove residual DMF and any
unreacted starting materials.[1]

o Dry the final product under vacuum at 30-40°C to yield 4,5,6,7-tetrahydrothieno[3,2-
c]pyridine hydrochloride.[1]

Section 3: Application in Drug Development

The primary and most critical application of this molecule is its role as a key intermediate for
thienopyridine antiplatelet drugs.[4][10] The tetrahydrothieno[3,2-c]pyridine core forms the
backbone of these APIs, onto which other functional groups are appended to create the final
active molecule.

A prominent example is the synthesis of Clopidogrel, where the nitrogen atom of the pyridine
ring is alkylated with a substituted phenylacetate derivative.[11]

Thieno[3,2-c]pyridine HCI Methyl 2-chloro-o-chlorophenylacetate
(Core Scaffold) (Alkylating Agent)

Alkylation Reactipn
(e.g., K2COs, DMF)

Clopidogrel

(Final API)
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Caption: Role as a building block in Clopidogrel synthesis.

The thieno[3,2-c]pyridine nucleus is not limited to antiplatelet agents. Its structural properties
have made it a valuable pharmacophore in exploring other therapeutic targets, including
potential antipsychotics and potassium channel inhibitors.[12][13] This versatility underscores
its importance in discovery chemistry.

Section 4: Analytical Characterization & Quality
Control

Ensuring the purity and identity of Thieno[3,2-c]pyridine hydrochloride is paramount before
its use in GMP synthesis. A multi-pronged analytical approach is standard.

o High-Performance Liquid Chromatography (HPLC): This is the primary technique for
assessing purity.[3] A typical reverse-phase method would be employed to separate the main
component from any starting materials or reaction by-products.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure. The proton NMR spectrum would show characteristic signals for the
protons on the thiophene ring and the aliphatic protons of the saturated pyridine ring. The
formation of the hydrochloride salt leads to a downfield shift of proton signals compared to
the free base, a common effect due to the increased positive charge on the nitrogen atom.
[14]

¢ Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.
Electron ionization (EI) or electrospray ionization (ESI) can be used to determine the mass of
the parent ion corresponding to the free base.[15]

» Melting Point: A sharp melting point range is a good indicator of high purity.[2]

Section 5: Safety, Handling, and Storage

As with any chemical reagent, proper handling and storage are essential for safety and to
maintain the integrity of the compound.
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Aspect Guideline Source(s)

Warning: H302 (Harmful if
swallowed), H315 (Causes

GHS Hazards skin irritation), H319 (Causes [21[7]
serious eye irritation). May

cause respiratory irritation.

Wear protective gloves,
Personal Protective Equipment  chemical safety goggles, and a
: [2][16][17]
(PPE) lab coat. Handle in a well-

ventilated area or fume hood.

If Swallowed: Rinse mouth and
get medical help. Skin Contact:
Wash off with soap and plenty
First Aid of water. Eye Contact: Rinse [2][16][17]
thoroughly with plenty of water
for at least 15 minutes and

consult a physician.

Store in a tightly closed
container in a dry, cool, and
well-ventilated place. Keep

Storage away from incompatible [2][17]
materials and moisture. A
recommended temperature is

<15°C in a dark place.

Dispose of waste material
through a licensed
_ professional waste disposal
Disposal o . [16][17]
service in accordance with
local regulations. Do not empty

into drains.

Conclusion
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4,5,6,7-Tetrahydrothieno[3,2-c]pyridine hydrochloride is more than just a chemical
intermediate; it is a cornerstone of modern cardiovascular pharmacotherapy. Its robust and
scalable synthesis, combined with its ideal structure for further chemical elaboration, has
secured its place as an indispensable building block. This guide has provided a technical
framework for understanding its properties, synthesis, and application, equipping scientists and
researchers with the necessary knowledge for its proficient use in the laboratory and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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